![molecular formula C12H11BrO4 B2939325 Methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate CAS No. 315237-30-0](/img/structure/B2939325.png)
Methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate” is a chemical compound with the linear formula C14H13BrO6 . It has a molecular weight of 357.16 .
Molecular Structure Analysis
The molecular structure of “Methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate” is represented by the linear formula C14H13BrO6 . The compound has a molecular weight of 357.16 .Physical And Chemical Properties Analysis
“Methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate” is a chemical compound with the linear formula C14H13BrO6 . It has a molecular weight of 357.16 .Scientific Research Applications
Synthesis and Chemical Properties
- Efficient synthesis techniques for bromo-methoxy-benzofuran derivatives have been developed, showcasing their potential as intermediates in the synthesis of complex molecules with applications in drug development and material science. For instance, Hirokawa et al. (2000) described an efficient synthesis method for a carboxylic acid moiety with potential relevance to dopamine and serotonin receptor antagonists (Hirokawa, Horikawa, & Kato, 2000).
Biological Activities
- Benzofuran derivatives exhibit a range of biological activities, including antimicrobial and antiviral properties. Mubarak et al. (2007) synthesized new benzofuran derivatives showing inhibition of HIV-1 and HIV-2 replication in cell culture at non-toxic concentrations, highlighting the potential of benzofuran compounds in antiviral therapy (Mubarak et al., 2007).
- Krawiecka et al. (2012) explored the antimicrobial activity of halogen and aminoalkyl derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate, indicating their potential in developing new antimicrobial agents (Krawiecka et al., 2012).
properties
IUPAC Name |
methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrO4/c1-6-11(12(14)16-3)7-4-10(15-2)8(13)5-9(7)17-6/h4-5H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQRWHPRDSBHNKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC(=C(C=C2O1)Br)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-bromo-5-methoxy-2-methyl-1-benzofuran-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.